Cas no 2503155-18-6 (rac-tert-butyl N-(3R,5S)-5-(trifluoromethyl)pyrrolidin-3-ylcarbamate)

Rac-tert-butyl N-(3R,5S)-5-(trifluoromethyl)pyrrolidin-3-ylcarbamate is a synthetic compound with notable structural features. It offers a specific stereoisomer configuration, facilitating precise control in chemical reactions. The presence of a trifluoromethyl group enhances its reactivity and stability, making it a valuable intermediate in the synthesis of complex organic molecules.
rac-tert-butyl N-(3R,5S)-5-(trifluoromethyl)pyrrolidin-3-ylcarbamate structure
2503155-18-6 structure
Product Name:rac-tert-butyl N-(3R,5S)-5-(trifluoromethyl)pyrrolidin-3-ylcarbamate
CAS No:2503155-18-6
MF:C10H17F3N2O2
MW:254.249393224716
MDL:MFCD32859669
CID:5670645
PubChem ID:125515132
Update Time:2025-06-25

rac-tert-butyl N-(3R,5S)-5-(trifluoromethyl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl N-[(3S,5R)-5-(trifluoromethyl)pyrrolidin-3-yl]carbamate
    • 2503155-18-6
    • EN300-27147574
    • rac-tert-butyl N-[(3R,5S)-5-(trifluoromethyl)pyrrolidin-3-yl]carbamate
    • rac-tert-butyl N-(3R,5S)-5-(trifluoromethyl)pyrrolidin-3-ylcarbamate
    • MDL: MFCD32859669
    • Inchi: 1S/C10H17F3N2O2/c1-9(2,3)17-8(16)15-6-4-7(14-5-6)10(11,12)13/h6-7,14H,4-5H2,1-3H3,(H,15,16)/t6-,7+/m0/s1
    • InChI Key: WNPVAPDWIRUISO-NKWVEPMBSA-N
    • SMILES: FC([C@H]1C[C@@H](CN1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

  • Exact Mass: 254.12421228g/mol
  • Monoisotopic Mass: 254.12421228g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • Density: 1.20±0.1 g/cm3(Predicted)
  • Boiling Point: 288.5±40.0 °C(Predicted)
  • pka: 11.78±0.40(Predicted)

rac-tert-butyl N-(3R,5S)-5-(trifluoromethyl)pyrrolidin-3-ylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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rac-tert-butyl N-[(3R,5S)-5-(trifluoromethyl)pyrrolidin-3-yl]carbamate
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